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Compound of Interest

Compound Name:
(3-Bromopropoxy)-tert-

butyldimethylsilane

Cat. No.: B048924 Get Quote

This technical guide provides an in-depth overview of the key physical properties of (3-
Bromopropoxy)-tert-butyldimethylsilane, a versatile silyl ether utilized in various chemical

syntheses. The information presented is intended for researchers, scientists, and professionals

in the field of drug development and chemical synthesis.

Core Physical Properties
(3-Bromopropoxy)-tert-butyldimethylsilane is a liquid at room temperature. Key physical

data are summarized in the table below, providing a quick reference for experimental planning.

Physical Property Value Conditions

Boiling Point 182 °C
(lit.) at atmospheric pressure[1]

[2][3]

70-75 °C (lit.) at 2.5 mmHg

137 °C (lit.) at 25 mmHg

276 °C (lit.)

Density 1.093 g/mL at 25 °C (lit.)[2][3]

1.094 g/mL [1]

1.115 g/mL at 25 °C (lit.)
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Experimental Methodologies
Synthesis and Purification Protocol

A common method for the synthesis of (3-Bromopropoxy)-tert-butyldimethylsilane involves

the reaction of 3-bromo-1-propanol with tert-butyldimethylchlorosilane.[4] The reaction is

typically carried out in the presence of imidazole, which acts as a catalyst and acid scavenger.

[4]

The general procedure is as follows: A mixture of 3-bromo-1-propanol, tert-

butyldimethylchlorosilane, and imidazole is stirred at room temperature under an inert

atmosphere for several hours.[4] After the reaction is complete, it is quenched with water and

the product is extracted with an organic solvent, such as diethyl ether.[2][4] The combined

organic layers are then dried over an anhydrous drying agent like magnesium sulfate, filtered,

and concentrated.[2][4]

Final purification is achieved through column chromatography, typically using petroleum ether

as the eluent, to yield the pure (3-Bromopropoxy)-tert-butyldimethylsilane.[2][4] The

structure and purity of the final product are confirmed by analytical techniques such as 1H NMR

spectroscopy.[2][4]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of (3-
Bromopropoxy)-tert-butyldimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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